Cas no 151707-03-8 (1,1'-Oxybis[4-(tridecafluorohexyl)benzene])

• Product Name: 1,1'-Oxybis[4-(tridecafluorohexyl)benzene]
• CAS No: 151707-03-8
• MF: C₂₄H₈F₂₆O
• MW: 806.278218269348
• CID: 2778882
• PubChem ID: 23237886
• Update Time: 2025-05-24

1,1'-Oxybis[4-(tridecafluorohexyl)benzene] Chemical and Physical Properties

Names and Identifiers

• 151707-03-8
• DTXSID70631466
• Benzene, 1,1'-oxybis[4-(tridecafluorohexyl)-
• 1,1'-Oxybis[4-(tridecafluorohexyl)benzene]
• 1-(1,1,2,2,3,3,4,4,5,5,6,6,6-TRIDECAFLUOROHEXYL)-4-[4-(1,1,2,2,3,3,4,4,5,5,6,6,6-TRIDECAFLUOROHEXYL)PHENOXY]BENZENE
• 1,1'-Oxybis[4-(tridecafluorohexyl)benzene
• SCHEMBL9304157
• MFCD24842590
• NS00111259

• Inchi： 1S/C24H8F26O/c25-13(26,15(29,30)17(33,34)19(37,38)21(41,42)23(45,46)47)9-1-5-11(6-2-9)51-12-7-3-10(4-8-12)14(27,28)16(31,32)18(35,36)20(39,40)22(43,44)24(48,49)50/h1-8H
• InChI Key： CLBGZIRSQYPYBK-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C1C=CC(=CC=1)OC1C=CC(=CC=1)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 806.0159971Da
• Monoisotopic Mass: 806.0159971Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 51
• Rotatable Bond Count: 12
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1,1'-Oxybis[4-(tridecafluorohexyl)benzene]

1,1'-Oxybis[4-(tridecafluorohexyl)benzene]

The compound with CAS No. 151707-03-8, commonly referred to as 1,1'-Oxybis[4-(tridecafluorohexyl)benzene], is a highly specialized chemical entity that has garnered significant attention in the fields of materials science and organic chemistry. This compound is notable for its unique structure, which combines fluorinated aromatic systems with an ether linkage. The tridecafluorohexyl substituents attached to the benzene rings contribute to its exceptional chemical and physical properties.

Recent studies have highlighted the potential of 1,1'-Oxybis[4-(tridecafluorohexyl)benzene] in advanced materials development. Researchers have explored its application as a precursor for the synthesis of high-performance polymers and as a building block for constructing functional materials with tailored electronic properties. The fluorinated nature of the molecule imparts excellent thermal stability and chemical resistance, making it a promising candidate for use in extreme environmental conditions.

One of the most intriguing aspects of this compound is its ability to self-assemble into ordered nanostructures under specific conditions. This property has been leveraged in the development of novel nanomaterials for applications in electronics and photonics. For instance, recent experiments have demonstrated that films formed from this compound exhibit remarkable optical transparency and mechanical flexibility, which are highly desirable traits for next-generation display technologies.

The synthesis of 1,1'-Oxybis[4-(tridecafluorohexyl)benzene] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key challenge lies in achieving high yields while maintaining the integrity of the fluorinated substituents. Recent advancements in catalytic systems have significantly improved the efficiency of this synthesis pathway, making it more feasible for large-scale production.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity. Initial findings suggest that it exhibits low toxicity to aquatic organisms and has a moderate biodegradation rate under aerobic conditions. However, further research is required to fully understand its long-term environmental implications.

Looking ahead, the potential applications of 1,1'-Oxybis[4-(tridecafluorohexyl)benzene] are vast and varied. Its unique combination of fluorinated aromaticity and ether functionality opens up new avenues for innovation in materials science. As researchers continue to explore its properties and optimize its synthesis, this compound is poised to play a pivotal role in shaping the future of advanced materials technology.